Cas no 779281-68-4 (Octanedioic acid, 2-amino-, dimethyl ester)

• Product Name: Octanedioic acid, 2-amino-, dimethyl ester
• CAS No: 779281-68-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 535270
• PubChem ID: 19066374
• Update Time: 2025-04-19

Octanedioic acid, 2-amino-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-amino-, dimethyl ester
• dimethyl 2-aminooctanedioate
• 779281-68-4
• DTXSID00597763

• Inchi： 1S/C10H19NO4/c1-14-9(12)7-5-3-4-6-8(11)10(13)15-2/h8H,3-7,11H2,1-2H3
• InChI Key： ZGBADQWXAVLKAW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCCC(=O)OC)N)=O

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62